Cas no 6946-13-0 (methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride)

• Product Name: methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride
• CAS No: 6946-13-0
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• MDL: MFCD28050522
• CID: 1737645
• PubChem ID: 54605260
• Update Time: 2025-06-15

methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-aminophenyl)sulfanylacetate
• AG-G-70384
• SureCN874798
• AC1L96IL
• CTK5C9966
• AKOS003725890
• AG-G-70384; SureCN874798; AC1L96IL; CTK5C9966; AKOS003725890;
• methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride
• NSC-53195
• EN300-9060374
• 6946-13-0
• METHYL 2-[(4-AMINOPHENYL)SULFANYL]ACETATE HYDROCHLORIDE
• NSC53195
• Z5069220280

• MDL： MFCD28050522
• Inchi： 1S/C9H11NO2S.ClH/c1-12-9(11)6-13-8-4-2-7(10)3-5-8;/h2-5H,6,10H2,1H3;1H
• InChI Key： OQSLMCCNRHGTAB-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)OC)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32
• LogP: 2.91710

Additional information on methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride

Methyl 2-(4-aminophenyl)sulfanylacetate Hydrochloride: An Overview of a Promising Compound (CAS No. 6946-13-0)

Methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride (CAS No. 6946-13-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 2-(4-aminothiophenyl)acetate hydrochloride, is characterized by its unique structural features, which include an amino group, a thiophenyl moiety, and an ester functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of neurological disorders and cancer.

The chemical structure of methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride consists of a benzene ring with an amino group at the para position, a sulfur atom bridging the benzene ring to an acetate ester, and a methyl group attached to the ester. This combination of functional groups provides the compound with a range of chemical properties that make it suitable for various biological activities. For instance, the presence of the amino group can facilitate interactions with biological targets such as receptors and enzymes, while the thiophenyl moiety can enhance lipophilicity and improve cellular uptake.

Recent studies have highlighted the potential of methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The researchers found that the compound effectively scavenges free radicals and modulates signaling pathways involved in neuroinflammation, making it a promising candidate for the development of neuroprotective drugs.

In addition to its neuroprotective properties, methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride has shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride have also been investigated to assess its suitability for drug development. Studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Additionally, preclinical studies have demonstrated that methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride exhibits low toxicity and good safety margins, further supporting its potential as a therapeutic agent.

In conclusion, methyl 2-(4-aminophenyl)sulfanylacetate hydrochloride (CAS No. 6946-13-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for treating neurological disorders and cancer.